5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone]
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Overview
Description
5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields of study, including medicine, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] is not fully understood. However, it is believed to work by inhibiting certain enzymes and by modulating various signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] has various biochemical and physiological effects. It has been shown to have anti-inflammatory properties, to reduce oxidative stress, and to improve insulin sensitivity. It has also been shown to have anticonvulsant effects and to improve cognitive function.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] in lab experiments include its relatively simple synthesis method, its potential applications in various fields of study, and its ability to modulate various signaling pathways in the body. The limitations include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential applications.
Future Directions
There are several future directions for the study of 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone]. These include further research into its mechanism of action, its potential applications in drug development, and its use as a treatment for various diseases. Additionally, further studies are needed to fully understand its biochemical and physiological effects and to determine its safety and efficacy in humans.
In conclusion, 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] is a chemical compound that has shown promise in various fields of scientific research. Its relatively simple synthesis method, potential applications in drug development, and ability to modulate various signaling pathways in the body make it a promising compound for further study. However, further research is needed to fully understand its mechanism of action, its safety and efficacy in humans, and its potential applications in various fields of study.
Synthesis Methods
The synthesis of 5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] involves the reaction of 3-chlorobenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting product is then reacted with ethyl acetoacetate and sodium acetate to form the final compound. The synthesis method is relatively simple and can be carried out in a laboratory setting.
Scientific Research Applications
5-(3-chlorobenzyl)-1,3-thiazolidine-2,4-dione 2-[(1-phenylethylidene)hydrazone] has been studied for its potential applications in various fields of scientific research. In medicine, this compound has shown promise as an anti-inflammatory agent and as a potential treatment for diabetes. In biochemistry, it has been studied for its ability to inhibit certain enzymes and for its potential use in drug development. In pharmacology, it has been studied for its potential use as an anticonvulsant and as a treatment for neurodegenerative diseases.
properties
IUPAC Name |
(2Z)-5-[(3-chlorophenyl)methyl]-2-[(E)-1-phenylethylidenehydrazinylidene]-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClN3OS/c1-12(14-7-3-2-4-8-14)21-22-18-20-17(23)16(24-18)11-13-6-5-9-15(19)10-13/h2-10,16H,11H2,1H3,(H,20,22,23)/b21-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKPPKMQPBIEQQV-CIAFOILYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NN=C1NC(=O)C(S1)CC2=CC(=CC=C2)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\N=C/1\NC(=O)C(S1)CC2=CC(=CC=C2)Cl)/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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